Cas no 1105241-19-7 (N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}-2-phenoxypropanamide)

• Product Name: N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}-2-phenoxypropanamide
• CAS No: 1105241-19-7
• MF: C₁₇H₁₆N₂O₄
• MW: 312.319944381714
• CID: 5970977
• PubChem ID: 44044740
• Update Time: 2025-06-09

N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}-2-phenoxypropanamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}-2-phenoxypropanamide
• N-[[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl]-2-phenoxypropanamide
• 1105241-19-7
• F2493-1601
• N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-2-phenoxypropanamide
• AKOS024652028
• N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-2-phenoxypropanamide

• Inchi： 1S/C17H16N2O4/c1-12(22-14-6-3-2-4-7-14)17(20)18-11-13-10-16(23-19-13)15-8-5-9-21-15/h2-10,12H,11H2,1H3,(H,18,20)
• InChI Key： XZPJQVPIWBIEOB-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=CO2)ON=1)(=O)C(OC1=CC=CC=C1)C

Computed Properties

• Exact Mass: 312.11100700g/mol
• Monoisotopic Mass: 312.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 77.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-{5-(furan-2-yl)-1,2-oxazol-3-ylmethyl}-2-phenoxypropanamide

N-{5-(Furan-2-yl)-1,2-oxazol-3-ylmethyl}-2-Phenoxypropanamide (CAS No. 1105241-19-7): An Overview

N-{5-(Furan-2-yl)-1,2-oxazol-3-ylmethyl}-2-phenoxypropanamide (CAS No. 1105241-19-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

N-{5-(Furan-2-yl)-1,2-oxazol-3-ylmethyl}-2-phenoxypropanamide is a complex organic molecule with a molecular formula of C₁₈H₁₇NO₄. The compound features a phenoxypropanamide moiety attached to a 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl group. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The furan ring and oxazole ring contribute to the compound's stability and reactivity, while the phenoxypropanamide moiety enhances its solubility and bioavailability.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, making it suitable for various experimental applications. Its melting point is reported to be around 165°C, and it has a molecular weight of approximately 307.33 g/mol. These properties make it an ideal candidate for further chemical modifications and biological evaluations.

Synthesis Methods

The synthesis of N-{5-(Furan-2-yl)-1,2-oxazol-3-ylmethyl}-2-phenoxypropanamide has been extensively studied in the literature. One common approach involves the reaction of 5-(furan-2-yl)-1,2-oxazole with 2-phenoxypropionyl chloride in the presence of a base such as triethylamine. This reaction typically proceeds via a nucleophilic substitution mechanism, resulting in the formation of the desired product with high yield and purity.

Another synthetic route involves the coupling of 5-(furan-2-yl)-1,2-oxazol-3-carbaldehyde with 2-phenoxypropionamide using a reducing agent such as sodium borohydride. This method offers an alternative pathway for the synthesis of the compound and can be optimized to achieve higher yields under mild reaction conditions.

Biological Activities

N-{5-(Furan-2-yl)-1,2-oxazol-3-ylmethyl}-2-phenoxypropanamide has demonstrated significant biological activities in various preclinical studies. One of its most notable applications is in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can effectively inhibit the aggregation of amyloid-beta peptides and alpha-synuclein proteins, which are key pathological hallmarks of these diseases.

In addition to its neuroprotective effects, N-{5-(Furan-2-y l)-1 , 2 - oxazol - 3 - ylmethyl} - 2 - phenoxypropanamide has also been investigated for its potential anticancer properties. Studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as PI3K/AKT and MAPK/ERK. This makes it a promising candidate for further development as an anticancer agent.

Recent Research Advancements

The interest in N-{5-(Furan - 2 - yl) - 1 , 2 - oxazol - 3 - ylmethyl} - 2 - phenoxypropanamide continues to grow, driven by its diverse biological activities and therapeutic potential. Recent research has focused on optimizing its pharmacological properties through structural modifications and combination therapies.

A study published in the Journal of Medicinal Chemistry reported the synthesis of several analogs of N-{5-(Furan - 2 - yl) - 1 , 2 - oxazol - 3 - ylmethyl} - 2 - phenoxypropanamide, which exhibited enhanced potency against neurodegenerative diseases. These analogs were designed to improve brain penetration and reduce off-target effects, thereby enhancing their therapeutic efficacy.

In another study published in Cancer Research, researchers investigated the synergistic effects of combining N-{5-(Furan - 2 - yl) - 1 , 2 - oxazol - 3 - ylmethyl} - 2 - phenoxypropanamide with conventional chemotherapeutic agents such as cisplatin and doxorubicin. The results showed that this combination therapy significantly enhanced antitumor activity while reducing toxicity to normal cells.

Conclusion

N-{5-(Furan - 2 - yl) - 1 , 2 - oxazol - 3 - ylmethyl} - 2 - phenoxypropanamide (CAS No. 1105241-19-7) is a promising organic compound with a wide range of biological activities and therapeutic potential. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover new applications and optimize its pharmacological profile, paving the way for its potential use in clinical settings.